![molecular formula C8H7NS B3047007 7-Methylthieno[3,2-b]pyridine CAS No. 13362-83-9](/img/structure/B3047007.png)
7-Methylthieno[3,2-b]pyridine
Overview
Description
7-Methylthieno[3,2-b]pyridine, also known as MTP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MTP has a unique chemical structure that makes it a promising candidate for the development of new drugs. In
Scientific Research Applications
Synthesis and Chemical Properties
- Efficient Synthesis Methods: Research by Puvvala et al. (2014) details an efficient synthesis of 7-methoxy-2,3-diarylthieno[3,2-b]pyridines, including 7-methylthieno[3,2-b]pyridine. The process involves thioalkylation, cyclization, demethylation, and palladium-catalyzed cross-coupling, offering a convenient route for producing these compounds (Puvvala et al., 2014).
- Novel Synthesis Approaches: Another study by Puvvala et al. (2013) presents a novel one-pot synthesis method for 7-methoxy-2-arylthieno[3,2-b]pyridine-3-ols, a related compound, showcasing a simpler and more efficient synthesis route for these molecules (Puvvala et al., 2013).
Biological and Antimicrobial Applications
- Antimicrobial Properties: Abdel-rahman et al. (2002) explored the synthesis of new pyridothienopyrimidines and pyridothienotriazines, derivatives of thieno[3,2-b]pyridine, demonstrating their potential in vitro antimicrobial activities. This suggests a possible application of 7-methylthieno[3,2-b]pyridine in the development of new antimicrobial agents (Abdel-rahman et al., 2002).
Pharmaceutical Research
- Antitumor Potential: Silva et al. (2021) conducted research on methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates, closely related to 7-methylthieno[3,2-b]pyridine, evaluating their antitumor potential against triple-negative breast cancer cell lines. This study highlights the potential of thieno[3,2-b]pyridine derivatives in cancer research and treatment (Silva et al., 2021).
Photophysical Studies
- Fluorescence in Antitumor Compounds: Carvalho et al. (2013) investigated the photophysical properties of thieno[3,2-b]pyridine derivatives, assessing their potential as antitumor compounds. Their study on the fluorescence behavior in different solvents and lipid membranes suggests applications in drug delivery and fluorescent probes (Carvalho et al., 2013).
properties
IUPAC Name |
7-methylthieno[3,2-b]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NS/c1-6-2-4-9-7-3-5-10-8(6)7/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTPYETOWPNDAOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=NC=C1)C=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20343628 | |
Record name | 7-Methylthieno[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20343628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methylthieno[3,2-b]pyridine | |
CAS RN |
13362-83-9 | |
Record name | 7-Methylthieno[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20343628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.